Ethyl 4-(4-(2-fluorophenyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[4-(2-fluorophenyl)piperazin-1-yl]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C24H25FN4O3/c1-3-32-24(31)23-21(16-22(30)29(26-23)18-10-8-17(2)9-11-18)28-14-12-27(13-15-28)20-7-5-4-6-19(20)25/h4-11,16H,3,12-15H2,1-2H3
• InChI Key: IKQPYEKWABIXDM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N2CCN(CC2)C3=CC=CC=C3F)C4=CC=C(C=C4)C
• Molecular Formula: C24H25FN4O3
• Molecular Weight: 436.5 g/mol

Description

Ethyl 4-(4-(2-fluorophenyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C24H25FN4O3 and its molecular weight is 436.487. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(4-(2-fluorophenyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(4-(2-fluorophenyl)piperazin-1-yl)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• The compound exhibits significant potential in antimicrobial applications. A study by Fandaklı et al. (2012) demonstrated antimicrobial activity in synthesized 1,2,4-triazol-3-one derivatives, highlighting its relevance in combating microbial infections.

Synthesis and Antibacterial Effects

• In the realm of synthesis and antibacterial effects, the compound has shown promising results. Miyamoto and Matsumoto (1990) researched the synthesis of fluorinated pyrido[2,3-c]pyridazines, including the compound , noting its antibacterial activities.

Structural Analysis

• The structural analysis of similar compounds provides insight into potential applications. For instance, Parvez et al. (2004) investigated the structure of enoxacin trihydrate, which shares some structural similarities with the compound, suggesting potential pharmaceutical applications.

In Vivo Antibacterial Studies

• The in vivo antibacterial efficacy of similar fluoroquinolone compounds was demonstrated in a study by Shindikar and Viswanathan (2005), indicating the potential of this compound in treating bacterial infections in living organisms.

Chemical Modifications for Antibacterial Activity

• Research on chemical modifications to enhance antibacterial activity is also relevant. Ziegler et al. (1990) studied novel 6-fluoro-7-substituted-1,4-dihydro-4-oxoquinoline-3-carboxylic acids, including compounds structurally similar to the compound , for their antibacterial properties.

Synthesis and Antimicrobial Studies

• Synthesis and antimicrobial studies of related compounds also shed light on the potential applications. Patel, Patel, and Chauhan (2007) synthesized and tested a series of quinolone derivatives, which could be structurally comparable, for their antimicrobial properties.